Cas no 243128-42-9 ([2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide)

• Product Name: [2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide
• CAS No: 243128-42-9
• MF: C₈H₅F₁₁O₂
• MW: 342.106541395187
• MDL: MFCD00155948
• CID: 913008
• PubChem ID: 2776690
• Update Time: 2025-06-10

[2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide Chemical and Physical Properties

Names and Identifiers

• [2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide
• [2,3,3,3-TETRAFLUORO-2-(HEPTAFLUOROPROPOXY)PROPYL]OXIRANE
• CSMFZPWRCMEYPI-UHFFFAOYSA-N
• 2-(2,3,3,3-tetrafluoro-2-(perfluoropropoxy)propyl)oxirane
• 2,3,3,3-Tetrafluoro-2-(heptafluoropropoxy)propyloxirane
• 243128-42-9
• SCHEMBL24388693
• AKOS017344043
• MFCD00155948
• 2-[2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propyl]oxirane

• MDL： MFCD00155948
• Inchi： 1S/C8H5F11O2/c9-4(6(12,13)14,1-3-2-20-3)21-8(18,19)5(10,11)7(15,16)17/h3H,1-2H2
• InChI Key： CSMFZPWRCMEYPI-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1CO1)OC(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 342.01100
• Monoisotopic Mass: 342.01138918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.563 g/mL at 25 °C(lit.)
• Boiling Point: 127-128 °C(lit.)
• Flash Point: 128 °F
• Refractive Index: n20/D 1.311(lit.)
• PSA: 21.76000
• LogP: 3.81040
• Solubility: Not determined

[2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 16-23-24/25
• Hazardous Material Identification：

Additional information on [2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide

Recent Advances in the Study of [2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide (CAS: 243128-42-9)

The compound [2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide (CAS: 243128-42-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This epoxide derivative, characterized by its perfluorinated side chain, exhibits remarkable stability and reactivity, making it a promising candidate for various synthetic and medicinal chemistry applications. Recent studies have focused on elucidating its chemical behavior, biological interactions, and potential therapeutic uses.

One of the key areas of research has been the synthesis and functionalization of this compound. A study published in the Journal of Fluorine Chemistry (2023) demonstrated an efficient synthetic route to produce [2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide with high yield and purity. The researchers utilized a multi-step process involving fluorination and epoxidation, optimizing reaction conditions to minimize by-products. The study highlighted the compound's stability under various pH conditions, which is crucial for its potential use in drug formulation.

In addition to its synthetic utility, recent investigations have explored the biological activity of this epoxide. A preprint article on bioRxiv (2024) reported that [2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. The study employed in vitro assays and molecular docking simulations to identify potential binding sites and mechanisms of action. These findings suggest that the compound could serve as a lead structure for developing novel anti-inflammatory agents.

Another significant development is the application of this compound in material science. A research team from MIT (2023) incorporated [2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide into polymer matrices to create fluorinated materials with enhanced thermal and chemical resistance. The resulting polymers demonstrated exceptional performance in harsh environments, opening new possibilities for industrial and biomedical applications, such as coatings for medical devices.

Despite these promising advancements, challenges remain in the large-scale production and toxicity profiling of [2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide. A recent review in Chemical Research in Toxicology (2024) emphasized the need for comprehensive toxicological studies to assess its safety profile, particularly regarding potential bioaccumulation due to its perfluorinated nature. Regulatory agencies are also closely monitoring the environmental impact of such compounds.

In conclusion, [2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propyl]epoxide (CAS: 243128-42-9) represents a versatile compound with wide-ranging applications in pharmaceutical development, material science, and beyond. Ongoing research continues to uncover its potential, while addressing the challenges associated with its use. Future studies are expected to focus on optimizing its synthesis, expanding its therapeutic applications, and ensuring its environmental safety.